Cas no 5424-10-2 (1-Piperidinepentanenitrile,a,a-diphenyl-)

5424-10-2 structure
Product name:1-Piperidinepentanenitrile,a,a-diphenyl-
1-Piperidinepentanenitrile,a,a-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinepentanenitrile,a,a-diphenyl-
- 2,2-diphenyl-5-(piperidin-1-yl)pentanenitrile
- 2,2-diphenyl-5-piperidino-valeronitrile
- AC1L5DEC
- AC1Q4QOD
- AG-K-25814
- AR-1D1635
- CTK5A0135
- NSC13175
- NSC-13175
- 5424-10-2
- DTXSID30279560
-
- Inchi: InChI=1S/C22H26N2/c23-19-22(20-11-4-1-5-12-20,21-13-6-2-7-14-21)15-10-18-24-16-8-3-9-17-24/h1-2,4-7,11-14H,3,8-10,15-18H2
- InChI Key: LTLGIUYCSNPEMF-UHFFFAOYSA-N
- SMILES: C1CCN(CC1)CCCC(C#N)(C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 318.20978
- Monoisotopic Mass: 318.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Density: 1.052
- Boiling Point: 490.6°Cat760mmHg
- Flash Point: 208.8°C
- Refractive Index: 1.562
- PSA: 27.03
- LogP: 4.70028
1-Piperidinepentanenitrile,a,a-diphenyl- Related Literature
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Baoyu Gao RSC Adv., 2017,7, 28733-28745
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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5. Transition metal-free thiol–yne click polymerization toward Z-stereoregular poly(vinylene sulfide)s†Die Huang,Yong Liu,Shang Guo,Baixue Li,Jia Wang,Bicheng Yao,Anjun Qin Polym. Chem., 2019,10, 3088-3096
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